Cas no 2220-42-0 (Cholest-5-en-3-one,4,4-dimethyl-)

• Product Name: Cholest-5-en-3-one,4,4-dimethyl-
• CAS No: 2220-42-0
• MF: C₂₉H₄₈O
• MW: 412.690829277039
• CID: 269945
• PubChem ID: 253498
• Update Time: 2025-04-19

Cholest-5-en-3-one,4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-one,4,4-dimethyl-
• 4,4-Dimethyl-5-cholesten-3-one
• 4,4'-Dimethylchalane dibromide
• 4,4'-Dimethylchalkondibromid
• 4,4-Dimethylcholest-5-en-3-on
• 4,4-Dimethyl-cholest-5-en-3-on
• 4,4-dimethylcholest-5-en-3-one
• 4,4-dimethyl-cholest-5-en-3-one
• 4,4-Dimethyl-cholesten-(5)-on-(3)
• AC1L6QH0
• NSC167135
• 2220-42-0
• UKRMXWMCDFUMQY-KOVCEZANSA-N
• 4,4-dimethyl cholest-5-en-3-one
• NSC-76475
• SCHEMBL11410953
• 4,4-Dimethylcholest-5-en-3-one #
• NSC76475
• Cholest-5-en-3-one, 4,4-dimethyl-

• Inchi： 1S/C29H48O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h14,19-24H,8-13,15-18H2,1-7H3/t20-,21+,22-,23+,24+,28-,29-/m1/s1
• InChI Key： UKRMXWMCDFUMQY-KOVCEZANSA-N
• SMILES： O=C1CC[C@@]2(C)C(C1(C)C)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 412.37074
• Monoisotopic Mass: 412.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 490.2°Cat760mmHg
• Flash Point: 204°C
• Refractive Index: 1.516
• PSA: 17.07
• LogP: 8.23300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives